![molecular formula C20H27N3O3 B5776984 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine](/img/structure/B5776984.png)
1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine, also known as PTT, is a chemical compound that has been studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine is not fully understood, but it is believed to involve the modulation of serotonin signaling in the brain. This compound has been shown to increase the activity of the 5-HT1A receptor, which may lead to an increase in serotonin release and subsequent modulation of mood and anxiety.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase serotonin levels in the brain, as well as increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine has a number of advantages for use in lab experiments. It has high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in the brain. This compound is also relatively stable and easy to synthesize. However, there are also limitations to its use in lab experiments. This compound has a relatively short half-life, which may limit its usefulness in certain experiments. It is also important to note that this compound has not been extensively studied in humans, and its safety and efficacy in humans is not well established.
Future Directions
There are a number of future directions for research on 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine. One area of interest is the potential use of this compound in the treatment of depression and anxiety disorders. Further studies are needed to determine the safety and efficacy of this compound in humans. Other areas of interest include the role of this compound in modulating serotonin signaling in the brain, and the potential use of this compound as a tool for studying the 5-HT1A receptor.
Synthesis Methods
The synthesis of 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine involves a multi-step process that includes the use of various reagents and solvents. The first step involves the reaction of 3,4,5-trimethoxybenzaldehyde with 2-pyridinemethanol in the presence of a catalyst to form the intermediate 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl) alcohol. This intermediate is then reacted with piperazine in the presence of a reducing agent to form this compound.
Scientific Research Applications
1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
1-(pyridin-2-ylmethyl)-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O3/c1-24-18-12-16(13-19(25-2)20(18)26-3)14-22-8-10-23(11-9-22)15-17-6-4-5-7-21-17/h4-7,12-13H,8-11,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NROMPUOFCSMLNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.